Cas no 1806908-86-0 (3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid)

3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid structure
1806908-86-0 structure
Product Name:3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid
CAS No:1806908-86-0
MF:C9H6F2N2O2
MW:212.152948856354
CID:4876623
Update Time:2023-08-20

3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid
    • Inchi: 1S/C9H6F2N2O2/c1-4-2-5(9(14)15)6(3-12)7(13-4)8(10)11/h2,8H,1H3,(H,14,15)
    • InChI Key: HJWIAZCYWYZXBE-UHFFFAOYSA-N
    • SMILES: FC(C1C(C#N)=C(C(=O)O)C=C(C)N=1)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 300
  • XLogP3: 1.2
  • Topological Polar Surface Area: 74

3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029041670-250mg
3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid
1806908-86-0 97%
250mg
$1,008.00 2022-03-31
Alichem
A029041670-500mg
3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid
1806908-86-0 97%
500mg
$1,678.90 2022-03-31
Alichem
A029041670-1g
3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carboxylic acid
1806908-86-0 97%
1g
$3,158.80 2022-03-31
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